Cas no 2223900-30-7 (5-[[3-(Tetrahydro-2H-pyran-4-yl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile)

• Product Name: 5-[[3-(Tetrahydro-2H-pyran-4-yl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile
• CAS No: 2223900-30-7
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5452756
• PubChem ID: 137844159
• Update Time: 2025-05-21

5-[[3-(Tetrahydro-2H-pyran-4-yl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Z1514556948
• EN300-6561242
• 5-[3-(oxan-4-yl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• 2223900-30-7
• 5-[[3-(Tetrahydro-2H-pyran-4-yl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile

• Inchi： 1S/C16H19N3O2/c17-9-15-2-1-13(10-18-15)16(20)19-6-3-14(11-19)12-4-7-21-8-5-12/h1-2,10,12,14H,3-8,11H2
• InChI Key： BBLSKQFDVAUNOR-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(C(N2CCC(C3CCOCC3)C2)=O)C=C1

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.6±50.0 °C(Predicted)
• pka: -1.67±0.10(Predicted)

Additional information on 5-[[3-(Tetrahydro-2H-pyran-4-yl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile

Comprehensive Overview of 5-[[3-(Tetrahydro-2H-pyran-4-yl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile (CAS No. 2223900-30-7)

The compound 5-[[3-(Tetrahydro-2H-pyran-4-yl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile, identified by its CAS No. 2223900-30-7, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydro-2H-pyran-4-yl and pyrrolidinyl moieties, make it a subject of interest for scientists exploring novel drug candidates and bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

In recent years, the demand for pyridinecarbonitrile derivatives has surged due to their versatility in medicinal chemistry. Researchers frequently search for terms like "5-[[3-(Tetrahydro-2H-pyran-4-yl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile uses" or "CAS 2223900-30-7 synthesis," reflecting a growing interest in its synthetic pathways and biological activities. The compound's carbonyl and cyano functional groups contribute to its reactivity, enabling its use as a building block for more complex molecules. Its potential as a kinase inhibitor or GPCR modulator is also a hot topic in drug discovery forums.

From a structural perspective, the tetrahydro-2H-pyran-4-yl group enhances the compound's solubility and metabolic stability, a critical factor in pharmacokinetic optimization. This aligns with current trends in AI-driven drug design, where researchers leverage computational tools to predict ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Searches for "pyridinecarbonitrile in drug discovery" often highlight its role in fragment-based drug design, a technique gaining traction in the pharmaceutical industry.

The synthesis of 5-[[3-(Tetrahydro-2H-pyran-4-yl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile typically involves multi-step organic reactions, including amide coupling and cyclization processes. Laboratories focusing on heterocyclic chemistry frequently explore its preparation, as evidenced by queries like "CAS 2223900-30-7 synthetic route." Its purity and yield are crucial for downstream applications, prompting discussions on chromatographic purification and analytical validation methods.

Beyond pharmaceuticals, this compound finds niche applications in agrochemical research, particularly in the development of crop protection agents. The pyridinecarbonitrile scaffold is known for its herbicidal and insecticidal properties, making it a candidate for sustainable agriculture solutions. Searches such as "pyridinecarbonitrile in agrochemicals" underscore its cross-disciplinary relevance.

In conclusion, 5-[[3-(Tetrahydro-2H-pyran-4-yl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile (CAS No. 2223900-30-7) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to agrochemical innovation, align with global trends toward precision medicine and sustainable farming. As interest in structure-activity relationships and computational chemistry grows, this compound will likely remain a focal point for scientific inquiry.